Cas no 933759-85-4 ((2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine)

(2-Aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine is a versatile amine derivative featuring a tetrahydrofuran (THF) moiety and a primary amine group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure allows for selective reactivity at both the aminoethyl and THF-methyl sites, facilitating the development of complex molecular architectures. The compound’s polar nature enhances solubility in common organic solvents, improving its utility in coupling reactions and catalyst design. Its stability under standard conditions ensures reliable handling and storage. This amine is particularly useful in the synthesis of bioactive molecules, ligand frameworks, and polymer modifications, offering a balance of reactivity and structural flexibility for advanced chemical research.
(2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine structure
933759-85-4 structure
Product Name:(2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine
CAS No:933759-85-4
MF:C8H18N2O
MW:158.241322040558
CID:5229556
PubChem ID:43373754
Update Time:2026-03-07

(2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N1-methyl-N1-[(tetrahydro-2-furanyl)methyl]-
    • (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine
    • Inchi: 1S/C8H18N2O/c1-10(5-4-9)7-8-3-2-6-11-8/h8H,2-7,9H2,1H3
    • InChI Key: WITWIBORFDYHHP-UHFFFAOYSA-N
    • SMILES: C(N(C)CC1CCCO1)CN

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Additional information on (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine

Comprehensive Overview of (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine (CAS No. 933759-85-4)

(2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine (CAS No. 933759-85-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This molecule, characterized by its unique amine and oxolane functional groups, serves as a versatile building block for the development of advanced polymers, pharmaceutical intermediates, and ligands for catalytic systems. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of drug discovery and green chemistry.

The compound's CAS No. 933759-85-4 is a critical identifier for researchers and manufacturers, ensuring precise communication across academic and industrial settings. The presence of both primary and tertiary amine moieties in (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine enables it to participate in a wide range of chemical reactions, including nucleophilic substitutions, Schiff base formations, and coordination chemistry. These properties are particularly relevant in the design of biocompatible materials and targeted drug delivery systems, which are currently hot topics in biomedical research.

In recent years, the demand for sustainable synthetic routes has driven innovation in the production of compounds like (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine. Researchers are exploring enzyme-catalyzed reactions and microwave-assisted synthesis to reduce energy consumption and waste generation. This aligns with the global push toward green chemistry, a trend frequently searched by users interested in eco-friendly industrial processes. The compound's potential applications in renewable energy storage and carbon capture technologies further enhance its relevance in contemporary scientific discourse.

From a commercial perspective, (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine is valued for its role in the synthesis of high-performance polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them suitable for aerospace, automotive, and electronics industries. The compound's oxolane ring contributes to its solubility in polar solvents, a property critical for solution-phase processing of advanced materials. Such features are often highlighted in user queries related to next-generation coatings and flexible electronics.

In the pharmaceutical sector, the amine functionalities of CAS No. 933759-85-4 facilitate its use as a precursor for active pharmaceutical ingredients (APIs). Its ability to form stable hydrogen bonds and chelating complexes is exploited in the design of antiviral agents and enzyme inhibitors, topics frequently searched by medical professionals and researchers. Additionally, the compound's low toxicity profile and biodegradability align with the growing demand for safer chemical alternatives in drug formulation.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine, ensuring its purity and consistency for industrial applications. These methods are often discussed in forums and search queries related to quality control in chemical manufacturing. Furthermore, the compound's stability under ambient conditions and compatibility with standard laboratory protocols make it a practical choice for both small-scale research and large-scale production.

Looking ahead, the versatility of (2-aminoethyl)(methyl)[(oxolan-2-yl)methyl]amine positions it as a key player in emerging technologies. Its potential applications in nanotechnology, bioconjugation, and smart materials are areas of active investigation, reflecting broader trends in user searches for cutting-edge scientific advancements. As industries continue to prioritize innovation and sustainability, compounds like CAS No. 933759-85-4 will remain at the forefront of chemical research and development.

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